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Compound of Interest

Compound Name: 1,3-Dichlorobutane

Cat. No.: B052869 Get Quote

Essential safety protocols and logistical plans for the use of 1,3-Dichlorobutane in laboratory

settings, ensuring the protection of researchers and the integrity of experimental outcomes.

Researchers and professionals in drug development and scientific research must adhere to

stringent safety measures when handling volatile and hazardous chemicals. This guide

provides crucial information for the safe handling of 1,3-Dichlorobutane, a flammable liquid

that can cause skin, eye, and respiratory irritation.[1][2][3][4][5] Adherence to these protocols is

paramount for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 1,3-Dichlorobutane is the

first step in safe handling. This data, summarized in the table below, informs the necessary

precautions for storage, use, and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052869?utm_src=pdf-interest
https://www.benchchem.com/product/b052869?utm_src=pdf-body
https://www.benchchem.com/product/b052869?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC113250500&productDescription=1%2C3-DICHLOROBUTANE%2C+99%25+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/87851.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichlorobutane
https://www.echemi.com/sds/13-dichlorobutane-pid_Seven5998.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21307~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:38:17~~1%202-Dichlorobutane~~
https://www.benchchem.com/product/b052869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C4H8Cl2 [3]

Molecular Weight 127.01 g/mol [3]

Appearance Colorless liquid [2][3]

Boiling Point 134 °C [6]

Density 1.115 g/mL at 25 °C [6]

Flash Point 31 °C (87.8 °F) - closed cup [6]

UN Number 1993 [1]

Hazard Class 3 (Flammable liquids) [1][6]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is non-negotiable when handling 1,3-
Dichlorobutane. The following table outlines the minimum required PPE to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][4][5] 1,3-

Dichlorobutane is a

lachrymator, a substance that

induces tearing.[2][3][7]

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier®). Refer

to manufacturer's glove

selection guide for specific

breakthrough times.

Prevents skin contact, which

can cause irritation.[2][4][5]

Body Protection
A flame-retardant lab coat or

chemical-resistant apron.[8]

Protects against accidental

splashes and contact with

flammable material.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge is required if

working outside of a fume

hood or in poorly ventilated

areas.[1][2]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.[2][3]

[4][5][6]

Operational Plan for Handling 1,3-Dichlorobutane
A systematic approach to handling 1,3-Dichlorobutane is essential to minimize risk. The

following step-by-step operational plan provides guidance from preparation to disposal.

1. Pre-Experiment Preparation:

Risk Assessment: Conduct a thorough risk assessment for the specific experiment,

identifying potential hazards and mitigation strategies.

Fume Hood Verification: Ensure the fume hood is functioning correctly and has a current

certification.
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PPE Check: Inspect all PPE for damage and ensure it is the correct type for handling 1,3-
Dichlorobutane.

Spill Kit: Confirm that a spill kit containing absorbent materials for flammable liquids is readily

accessible.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower and

eyewash station.[8]

2. Handling and Use:

Ventilation: All handling of 1,3-Dichlorobutane must be performed in a well-ventilated area,

preferably within a chemical fume hood.[1][2][4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1][4][8]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and

hot surfaces.[1][2][4] Use only non-sparking tools.[2][4][8]

Transfer: When transferring the chemical, do so carefully to avoid splashing. Use a funnel or

other appropriate transfer device.

Container Management: Keep the container tightly closed when not in use to prevent the

escape of flammable vapors.[1][4]

3. Post-Experiment Procedures:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with 1,3-Dichlorobutane using an appropriate solvent.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[2]

Disposal Plan
Proper disposal of 1,3-Dichlorobutane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection: Collect all 1,3-Dichlorobutane waste, including contaminated materials, in

a designated, properly labeled, and sealed container. Do not mix with other waste streams.

[9]

Licensed Disposal: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[10] Do not pour down the drain.[1][10]

Container Disposal: Empty containers should be handled as hazardous waste and disposed

of according to institutional and regulatory guidelines.[9]

Workflow for Safe Handling of 1,3-Dichlorobutane
The following diagram illustrates the logical flow of procedures for the safe handling of 1,3-
Dichlorobutane, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1,3-Dichlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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